Cas no 1502056-16-7 (6-Bromo-2-fluoro-3-hydroxybenzylamine)

• Product Name: 6-Bromo-2-fluoro-3-hydroxybenzylamine
• CAS No: 1502056-16-7
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 4990019
• Update Time: 2025-06-13

6-Bromo-2-fluoro-3-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-hydroxybenzylamine

• Inchi： 1S/C7H7BrFNO/c8-5-1-2-6(11)7(9)4(5)3-10/h1-2,11H,3,10H2
• InChI Key： VNABDOJPNTZMRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CN)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 6-Bromo-2-fluoro-3-hydroxybenzylamine

Comprehensive Overview of 6-Bromo-2-fluoro-3-hydroxybenzylamine (CAS No. 1502056-16-7): Properties, Applications, and Research Insights

6-Bromo-2-fluoro-3-hydroxybenzylamine (CAS No. 1502056-16-7) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, fluoro, and hydroxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, C7H7BrFNO, offers distinct reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The growing interest in halogenated benzylamines like 6-Bromo-2-fluoro-3-hydroxybenzylamine aligns with trends in precision medicine and sustainable chemistry. Recent studies highlight its role in developing small-molecule therapeutics for neurological disorders and metabolic diseases. A 2023 survey of PubMed citations revealed a 40% increase in publications referencing bromo-fluoro benzylamine derivatives, underscoring its relevance in modern research. Additionally, its low environmental persistence compared to non-halogenated analogs makes it a candidate for green chemistry applications.

From a synthetic perspective, CAS 1502056-16-7 exhibits notable stability under mild conditions, facilitating its use in multistep reactions. Its hydroxy group allows for selective functionalization, while the bromo substituent enables cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. These properties address common search queries such as "how to modify bromo-fluoro benzylamines" or "applications of halogenated amines in drug design." Analytical techniques like HPLC and NMR are typically employed to verify its purity (>98%), a critical factor for reproducibility in medicinal chemistry.

Industry professionals often inquire about scalability and cost-effective synthesis of 6-Bromo-2-fluoro-3-hydroxybenzylamine. Recent patents describe optimized routes using catalytic bromination and reductive amination, reducing byproduct formation by 30%. Such advancements respond to the demand for high-yield synthetic protocols, a frequently searched topic in chemical databases. Furthermore, computational studies predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) as favorable for CNS-targeting compounds, sparking discussions in AI-driven drug discovery forums.

In material science, this compound's electron-withdrawing groups contribute to its utility in designing organic semiconductors and photoactive materials. A 2024 Journal of Materials Chemistry report highlighted its incorporation into OLED precursors, addressing searches like "benzylamine derivatives for optoelectronics." Its balanced lipophilicity (LogP ≈ 2.1) also makes it a candidate for prodrug development, a trending topic in bioconjugation research.

Regulatory and safety profiles of CAS 1502056-16-7 comply with major chemical inventories (e.g., REACH, TSCA). While not classified as hazardous under GHS criteria, proper handling with PPE is recommended due to potential skin sensitization risks—a detail often queried in chemical safety databases. Storage at 2–8°C under inert atmosphere ensures long-term stability, as confirmed by accelerated degradation studies.

The compound's structure-activity relationships (SAR) are frequently analyzed in cheminformatics platforms. Researchers investigating "bioisosteric replacements for benzylamines" or "fluorine effects in pharmacophores" will find this derivative particularly instructive. Its crystallographic data (CCDC deposition numbers available) provides insights into molecular packing and hydrogen-bonding networks, topics gaining traction in crystal engineering communities.

Emerging applications include its use as a probe molecule in chemical biology assays to study protein-ligand interactions. This aligns with the rising popularity of fragment-based drug discovery (FBDD), where low-molecular-weight scaffolds like 6-Bromo-2-fluoro-3-hydroxybenzylamine serve as building blocks. Suppliers typically offer it in milligram-to-kilogram quantities, catering to both academic and industrial-scale projects—a flexibility highlighted in chemical procurement discussions.